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Compound of Interest

Compound Name: 4-(3,4-Dichlorophenyl)-1-tetralone

Cat. No.: B015375 Get Quote

In-Depth Technical Guide: 4-(3,4-
Dichlorophenyl)-1-tetralone
This guide provides core technical information regarding the chemical compound 4-(3,4-
Dichlorophenyl)-1-tetralone, a key intermediate in the synthesis of Sertraline[1][2].

Chemical Properties
The fundamental molecular characteristics of 4-(3,4-Dichlorophenyl)-1-tetralone are

summarized below. This data is essential for researchers and scientists in drug development

and chemical synthesis.

Property Value

Molecular Formula C16H12Cl2O[1][3][4][5][6]

Molecular Weight 291.17 g/mol [1][3][4][5][6]

IUPAC Name
4-(3,4-dichlorophenyl)-3,4-dihydro-2H-

naphthalen-1-one[4][7]

Synonyms
4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-

naphthalenone[4]

CAS Number 79560-19-3[1][2][3][7]
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Experimental Data and Protocols
Detailed experimental protocols for the synthesis and analysis of 4-(3,4-Dichlorophenyl)-1-
tetralone are beyond the scope of this immediate guide. However, it is a well-documented

compound. Its synthesis is a critical step in the production of the antidepressant Sertraline[2].

The process generally involves a condensation reaction with monomethylamine to form an

imine intermediate, which is then reduced[2]. Modern synthetic methods, such as direct Friedel-

Crafts reactions, are being explored to improve the efficiency of its production[2].

Logical Relationships and Workflows
The following diagram illustrates the logical position of 4-(3,4-Dichlorophenyl)-1-tetralone
within the broader context of Sertraline synthesis.
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Simplified workflow for Sertraline synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

